10-methylthioethyl estra-4,9(11)-diene 3,17-dione
10-methylthioethyl estra-4,9(11)-diene 3,17-dione
Brand Name:
Vulcanchem
CAS No.:
137437-16-2
VCID:
VC0166962
InChI:
InChI=1S/C21H28O2S/c1-20-9-8-18-16(17(20)5-6-19(20)23)4-3-14-13-15(22)7-10-21(14,18)11-12-24-2/h8,13,16-17H,3-7,9-12H2,1-2H3/t16-,17-,20-,21+/m0/s1
SMILES:
CC12CC=C3C(C1CCC2=O)CCC4=CC(=O)CCC43CCSC
Molecular Formula:
C21H28O2S
Molecular Weight:
344.5 g/mol
10-methylthioethyl estra-4,9(11)-diene 3,17-dione
CAS No.: 137437-16-2
Main Products
VCID: VC0166962
Molecular Formula: C21H28O2S
Molecular Weight: 344.5 g/mol
| CAS No. | 137437-16-2 |
|---|---|
| Product Name | 10-methylthioethyl estra-4,9(11)-diene 3,17-dione |
| Molecular Formula | C21H28O2S |
| Molecular Weight | 344.5 g/mol |
| IUPAC Name | (8S,10R,13S,14S)-13-methyl-10-(2-methylsulfanylethyl)-2,6,7,8,12,14,15,16-octahydro-1H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C21H28O2S/c1-20-9-8-18-16(17(20)5-6-19(20)23)4-3-14-13-15(22)7-10-21(14,18)11-12-24-2/h8,13,16-17H,3-7,9-12H2,1-2H3/t16-,17-,20-,21+/m0/s1 |
| Standard InChIKey | JKOMPAPOBLVXKS-IDPBPBMLSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1CCC2=O)CCC4=CC(=O)CC[C@@]43CCSC |
| SMILES | CC12CC=C3C(C1CCC2=O)CCC4=CC(=O)CCC43CCSC |
| Canonical SMILES | CC12CC=C3C(C1CCC2=O)CCC4=CC(=O)CCC43CCSC |
| Synonyms | 10-methylthioethyl estra-4,9(11)-diene 3,17-dione RU 54115 RU-54115 RU54115 |
| PubChem Compound | 9928113 |
| Last Modified | Nov 11 2021 |
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